Cas no 174180-72-4 (1H-Indazole-1-carboxylic acid, 3-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid, 3-methyl-, 1,1-dimethylethyl ester
• CAS No: 174180-72-4
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1367559
• PubChem ID: 10775939
• Update Time: 2025-04-20

1H-Indazole-1-carboxylic acid, 3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 3-methyl-, 1,1-dimethylethyl ester
• 1-(tert-butoxycarbonyl)-3-methylindazole
• tert-butyl 3-methyl-1H-indazole-1-carboxylate
• 174180-72-4
• SCHEMBL8216089
• 1-tert-butoxycarbonyl-3-methylindazole
• MMUIKYZTKGHOEH-UHFFFAOYSA-N
• 1h-indazole-1-carboxylic acid,3-methyl-,1,1-dimethylethyl ester
• Tert-butyl 3-methylindazole-1-carboxylate
• DA-09279

• Inchi： 1S/C13H16N2O2/c1-9-10-7-5-6-8-11(10)15(14-9)12(16)17-13(2,3)4/h5-8H,1-4H3
• InChI Key： MMUIKYZTKGHOEH-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12